2-[(2-Methoxyethyl)amino]nicotinonitrile

• IUPAC Name: 2-(2-methoxyethylamino)pyridine-3-carbonitrile
• InChI: InChI=1S/C9H11N3O/c1-13-6-5-12-9-8(7-10)3-2-4-11-9/h2-4H,5-6H2,1H3,(H,11,12)
• InChI Key: HNUJPIBTVVKARH-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=C(C=CC=N1)C#N
• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol

Description

2-[(2-Methoxyethyl)amino]nicotinonitrile, also known as 2-Methoxyethylnicotinonitrile, is an organic compound with a molecular formula of C7H9N3O. It is a colorless solid that is soluble in water and ethanol. 2-Methoxyethylnicotinonitrile is of interest to scientists due to its potential applications in the fields of organic synthesis and medicinal chemistry.

Scientific Research Applications

Corrosion Inhibition

• Pyridine Derivatives as Corrosion Inhibitors: Pyridine derivatives, including those similar to 2-[(2-Methoxyethyl)amino]nicotinonitrile, have been investigated for their corrosion inhibitory effects on steel in acidic environments. These compounds exhibit high inhibition efficiency through adsorption, following the Langmuir adsorption isotherm model. The electrochemical, surface, and quantum chemical studies support their effectiveness as corrosion inhibitors (Ansari, Quraishi, & Singh, 2015).

Antimicrobial Activity

• Antimicrobial Activity of Nicotinonitrile Derivatives: Nicotinonitrile derivatives have shown promising antimicrobial activity against various Gram-positive and Gram-negative bacteria and fungi. The structure-activity relationship of these compounds has been elucidated through different spectroscopic techniques, highlighting their potential as antimicrobial agents (Guna, Bhadani, Purohit, & Purohit, 2015).

Photophysical Properties

• Luminescent Properties: A specific derivative, 2-methoxy-6-(4-methoxy-phenyl)-4-p-tolyl-nicotinonitrile, has been synthesized and studied for its luminescent properties, revealing potential as a blue light-emitting material. The compound's crystal structure, DFT calculations, and photophysical studies suggest its applicability in optoelectronic devices (Ahipa, Kamath, Kumar, & Adhikari, 2014).

Drug Synthesis and Modification

• Synthesis of Organic Nitrates: An analog of N-nicotinoylethanolamine nitrate, with potential antianginal properties, has been synthesized from derivatives resembling 2-[(2-Methoxyethyl)amino]nicotinonitrile. This study highlights the chemical versatility and potential pharmaceutical applications of nicotinonitrile derivatives (Korolev, Eremenko, Meshikhina, Eremenko, & Nefedov, 1997).